Cas no 142937-55-1 (2,3-Pentanedione,4,5-dihydroxy-)

• Product Name: 2,3-Pentanedione,4,5-dihydroxy-
• CAS No: 142937-55-1
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 108010
• PubChem ID: 443434
• Update Time: 2025-04-19

2,3-Pentanedione,4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanedione,4,5-dihydroxy-
• LIMONIN GLUCOSIDE
• 2,3-Pentanedione, 4,5-dihydroxy-
• 142937-55-1
• 4,5-dihydroxypentane-2,3-dione
• KZE5WQK34F
• CHEMBL247773
• HY-156043
• 2,3-Pentanedione, 4,5-dihydroxy- (9CI)
• DTXSID801306744
• 2,3-Pentanedione, 4,5-dihydroxy-, (4S)- (9CI)
• 4,5-Dihydroxy-2,3-pentanedione
• 1-Deoxypento-2,4-diulose
• 1-Deoxypentosone
• SCHEMBL355798
• CS-0891560
• UNII-KZE5WQK34F
• 2,3-Pentanedione,4,5-dihydroxy-(9ci)
• (S)-4,5-Dihydroxy-2,3-pentandione (DPD / AI-2)
• DB-269279
• SCCL-10065?
• FD180770
• EX-A11539

• Inchi： 1S/C5H8O4/c1-3(7)5(9)4(8)2-6/h4,6,8H,2H2,1H3
• InChI Key： UYTRITJAZOPLCZ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)=O)=O)CO

Computed Properties

• Exact Mass: 132.04224
• Monoisotopic Mass: 132.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides